Calcium magnesium oxide

Specification

• CAS No.: 37247-91-9
• Molecular Formula: CaMgO2
• Molecular Weight: 96.38 g/mol
• IUPAC Name: calcium;magnesium;oxygen(2-)
• Standard InChI: InChI=1S/Ca.Mg.2O/q2*+2;2*-2
• Standard InChI Key: YLUIKWVQCKSMCF-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[Mg+2].[Ca+2]

Introduction

Composition and Structural Characteristics

Calcium magnesium oxide crystallizes in a cubic structure, where Ca²⁺ and Mg²⁺ ions are interstitially arranged within an oxygen lattice. X-ray diffraction (XRD) analyses confirm a predominant cubic phase with lattice parameters aligning closely with pure MgO (a = 4.2039 Å) but modified by calcium incorporation. The molecular weight is reported as 96.38 g/mol, though discrepancies arise in hydrated forms, such as CaH₆MgO (86.43 g/mol), likely due to variable hydroxyl group integration during synthesis.

Table 1: Key Physicochemical Properties

Property	Value
Density	3.41 g/cm³ (20°C)
Water Solubility	1.385 g/L (20°C)
Crystal System	Cubic
Dielectric Constant (εᵣ)	3.2–9.9 (pure MgO reference)

The coexistence of Ca²⁺ and Mg²⁺ introduces lattice distortions, enhancing surface reactivity. Energy-dispersive X-ray spectroscopy (EDX) confirms a stoichiometric Ca:Mg:O ratio, while Fourier-transform infrared (FT-IR) spectra reveal metal-oxygen vibrations at 459 cm⁻¹ (Ca–O) and 540 cm⁻¹ (Mg–O).

Synthesis and Processing Techniques

Calcium magnesium oxide is synthesized via solid-state calcination, leveraging natural precursors like dolomite (CaMg(CO₃)₂) or synthetic routes involving coprecipitation. A proven method involves:

• Precursor Preparation: Mixing calcium carbonate (CaCO₃) and magnesium hydroxide (Mg(OH)₂) in a 1:1 molar ratio.

• Calcination: Heating at 900–1000°C for 4 hours to decompose carbonates and hydroxides into oxides:

  \text{CaCO₃} + \text{Mg(OH)₂} \xrightarrow{\Delta} \text{CaMgO₂} + \text{CO₂} + \text{H₂O} $$[3].

Doping strategies, such as introducing 10% Ca into MgO (Mg₀.₉Ca₀.₁O), optimize hydration kinetics, achieving complete rehydration within 80 minutes. Post-synthesis, scanning electron microscopy (SEM) reveals porous morphologies with surface areas exceeding 50 m²/g, critical for catalytic applications.

Functional Properties and Applications

Photocatalytic Activity

Calcium magnesium oxide demonstrates notable photocatalytic efficiency in degrading organic pollutants. Under UV irradiation, it achieves 85% rhodamine B (RhB) degradation within 180 minutes, outperforming pure MgO (32%) due to enhanced electron-hole separation. The bandgap energy (E_g) of 2.80 eV facilitates visible-light absorption, while calcium doping introduces defect states that trap charges, prolonging carrier lifetimes.

Composition	Hydration Time (min)	Capacity Retention (10 cycles)
MgO	>300	72%
Mg₀.₉Ca₀.₁O	80	89%
Mg₀.₈Ca₀.₂O	110	85%
Data sourced from

Recent Advancements and Future Directions

Recent studies emphasize defect engineering to tailor electronic properties. For instance, substituting 10% Mg²⁺ with Ca²⁺ increases oxygen vacancy concentrations by 40%, enhancing catalytic CO₂ adsorption. Future research may explore:

• Composite Formation: Integrating CaMgO₂ with TiO₂ or graphene to improve charge transfer in photocatalysis.

• High-Pressure Stability: Investigating phase transitions under extreme conditions (>500 GPa), where suboxides like Mg₃O₂ exhibit semiconducting behavior.